Cas no 182141-70-4 ((s)-n-(1-(4-Bromophenyl)ethyl)-2,2,2-trifluoroacetamide)

• Product Name: (s)-n-(1-(4-Bromophenyl)ethyl)-2,2,2-trifluoroacetamide
• CAS No: 182141-70-4
• MF: C₁₀H₉BrF₃NO
• MW: 296.083772420883
• MDL: MFCD15474864
• CID: 1374313
• PubChem ID: 58651394
• Update Time: 2024-11-01

(s)-n-(1-(4-Bromophenyl)ethyl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(1S)-1-(4-bromophenyl)ethyl]-2,2,2-trifluoro-
• N-[(S)-(4-bromo-phenyl)-ethyl]-2,2,2-trifluoro-acetamide
• EOS-62061
• (S)-N-(1-(4-broMophenyl)ethyl)-2,2,2-trifluoroacetaMide
• AKOS015966527
• SHSKNAGOEXFZER-LURJTMIESA-N
• SCHEMBL3792050
• (S)-N-[1-(4-BROMO-PHENYL)-ETHYL]-2,2,2-TRIFLUORO-ACETAMIDE
• 182141-70-4
• C10H9BrF3NO
• CS-0432932
• N-[(1S)-1-(4-BROMOPHENYL)ETHYL]-2,2,2-TRIFLUOROACETAMIDE
• MFCD15474864
• DB-258301
• (s)-n-(1-(4-Bromophenyl)ethyl)-2,2,2-trifluoroacetamide

• MDL： MFCD15474864
• Inchi： 1S/C10H9BrF3NO/c1-6(15-9(16)10(12,13)14)7-2-4-8(11)5-3-7/h2-6H,1H3,(H,15,16)/t6-/m0/s1
• InChI Key： SHSKNAGOEXFZER-LURJTMIESA-N
• SMILES： BrC1C=CC(=CC=1)[C@H](C)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 294.98197
• Monoisotopic Mass: 294.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes